Cas no 53996-01-3 (2-Oxo-2lambda~5~-isoquinoline-4-carbonitrile)

• Product Name: 2-Oxo-2lambda~5~-isoquinoline-4-carbonitrile
• CAS No: 53996-01-3
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 2831040
• PubChem ID: 12386216
• Update Time: 2025-04-21

2-Oxo-2lambda~5~-isoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID00495750
• 2-Oxo-2lambda~5~-isoquinoline-4-carbonitrile
• 53996-01-3
• DTXCID00446560

• Inchi： 1S/C10H6N2O/c11-5-9-7-12(13)6-8-3-1-2-4-10(8)9/h1-4,6-7H
• InChI Key： VBSOAZOEAFXIHK-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C#N)C2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 170.048012819Da
• Monoisotopic Mass: 170.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų